8-quinolinyl 2-[(4-nitrophenyl)thio]benzoate

• IUPAC Name: quinolin-8-yl 2-(4-nitrophenyl)sulfanylbenzoate
• InChI: InChI=1S/C22H14N2O4S/c25-22(28-19-8-3-5-15-6-4-14-23-21(15)19)18-7-1-2-9-20(18)29-17-12-10-16(11-13-17)24(26)27/h1-14H
• InChI Key: WYLRUNHMWCIZNJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)OC2=CC=CC3=C2N=CC=C3)SC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C22H14N2O4S
• Molecular Weight: 402.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 8-quinolinyl 2-[(4-nitrophenyl)thio]benzoate often involves transition-metal-free annulation processes, exploiting the reactivity of nitroarenes and specific thio derivatives under catalytic conditions to form complex heterocyclic structures (Nowacki & Wojciechowski, 2017). These methods highlight the efficiency and versatility of synthesizing benzothienoquinolines, which share structural similarities with the target compound.

Molecular Structure Analysis

The molecular structure of compounds like this compound is analyzed through spectroscopic techniques such as Fourier transform infrared (FT-IR) and proton magnetic resonance (1H NMR) spectroscopy. Studies on related compounds reveal their mesomorphic properties and the effects of different substituents on their structural configurations (Sharma et al., 2017).

Chemical Reactions and Properties

Interactions of aromatic carboxylic acids with quinoline derivatives, through proton-transfer mechanisms, play a crucial role in forming proton-transfer compounds. These reactions often result in crystalline structures characterized by specific hydrogen-bonding interactions (Smith, Wermuth, & White, 2001). Such studies provide a foundation for understanding the chemical behavior of this compound under various conditions.

Physical Properties Analysis

The physical properties, including mesomorphic behavior and phase transitions of quinoline derivatives, are influenced by their molecular structure and the nature of their substituents. Research on similar compounds highlights the importance of linkage groups and substituent chain length in determining liquid crystalline properties (Sharma et al., 2017).

Chemical Properties Analysis

The chemical properties of this compound and related compounds are explored through their reactivity towards various chemical reagents and conditions. Studies involving the synthesis of benzo[f]thiopyrano[3,4-b]quinolin-11(8H)-one derivatives under mild conditions reflect the compound's capacity for diverse chemical transformations (Yu et al., 2014).